Cas no 2171939-56-1 (4-(1-ethyl-1H-imidazol-5-yl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid)

• Product Name: 4-(1-ethyl-1H-imidazol-5-yl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid
• CAS No: 2171939-56-1
• MF: C₂₅H₂₅N₃O₄
• MW: 431.483706235886
• CID: 6507515
• PubChem ID: 165813953
• Update Time: 2025-05-21

4-(1-ethyl-1H-imidazol-5-yl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(1-ethyl-1H-imidazol-5-yl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid
• 4-(1-ethyl-1H-imidazol-5-yl)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidine-3-carboxylic acid
• 2171939-56-1
• EN300-1456481

• Inchi： 1S/C25H25N3O4/c1-2-27-15-26-11-23(27)20-12-28(13-21(20)24(29)30)25(31)32-14-22-18-9-5-3-7-16(18)17-8-4-6-10-19(17)22/h3-11,15,20-22H,2,12-14H2,1H3,(H,29,30)
• InChI Key： HFKPLZKEWXARNN-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N1CC(C(=O)O)C(C2=CN=CN2CC)C1)=O

Computed Properties

• Exact Mass: 431.18450629g/mol
• Monoisotopic Mass: 431.18450629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 681
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 84.7Ų

Additional information on 4-(1-ethyl-1H-imidazol-5-yl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid

Introduction to 4-(1-ethyl-1H-imidazol-5-yl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic Acid (CAS No. 2171939-56-1)

4-(1-ethyl-1H-imidazol-5-yl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid, identified by its CAS number 2171939-56-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of 4-(1-ethyl-1H-imidazol-5-yl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid is characterized by its intricate arrangement of functional groups, which includes an imidazole ring, a pyrrolidine moiety, and a fluorene-based carbonyl group. The presence of these distinct structural elements not only contributes to its unique chemical properties but also opens up a wide array of possibilities for its biological interactions.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The 4-(1-ethyl-1H-imidazol-5-yl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid has shown potential in this regard, particularly in the context of its ability to interact with specific targets within cellular systems. This interaction is often mediated through the compound's ability to bind to receptors or enzymes, thereby influencing cellular signaling cascades.

One of the most compelling aspects of this compound is its structural versatility, which allows for modifications that can enhance its pharmacological properties. For instance, the fluorene moiety serves as a bulky group that can improve solubility and bioavailability, while the imidazole ring provides a site for hydrogen bonding interactions. These features are crucial for optimizing the compound's affinity and selectivity towards biological targets.

The pharmaceutical industry has been increasingly leveraging computational methods and high-throughput screening techniques to identify promising candidates for drug development. The 4-(1-ethyl-1H-imidazol-5-yl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid has been subjected to such analyses, revealing its potential as a lead compound for further optimization. These studies have highlighted its ability to exhibit inhibitory effects on certain enzymes and receptors, which are implicated in various pathological conditions.

In addition to its pharmacological potential, the synthesis of 4-(1ethyl - 1 H - imidazol - 5 - yl) - 1 - {( 9 H - fluorene - 9 - yl) methoxycarbonyl} pyrrolidine - 3 - carboxylic acid represents a significant achievement in synthetic chemistry. The multi-step synthesis involves sophisticated reactions that require precise control over reaction conditions and reagent selection. This complexity underscores the compound's synthetic challenge but also highlights its importance as a model system for developing new synthetic methodologies.

The latest research in this field has demonstrated that derivatives of this compound can exhibit enhanced biological activity when modified appropriately. For example, studies have shown that altering the substitution patterns on the imidazole ring or introducing additional functional groups can lead to compounds with improved binding affinity and reduced toxicity. These findings are particularly relevant in the context of drug discovery, where optimizing lead compounds is essential for successful translation to clinical applications.

The role of computational modeling in understanding the structure-function relationships of such complex molecules cannot be overstated. Advanced computational techniques, including molecular dynamics simulations and quantum mechanical calculations, have been employed to elucidate how the 4-(1ethyl - 1 H - imidazol - 5 - yl) - 1 - {( 9 H - fluorene - 9 - yl) methoxycarbonyl} pyrrolidine - 3 carboxylic acid interacts with biological targets at an atomic level. These insights have not only guided synthetic efforts but also provided a deeper understanding of its mechanism of action.

In conclusion, the 4-(1ethyl - 1 H - imidazol - 5 yl) - 1 { ( 9 H fluorene ) methoxycarbonyl } pyrrolidine ) carboxylic acid ( CAS No.217193956 ) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique chemical properties and promising biological activities make it a valuable candidate for further investigation in drug discovery and development. As research continues to uncover new insights into its mechanisms and applications, this compound is poised to play an important role in addressing unmet medical needs.